molecular formula C17H17NO4S B8777324 5-(Phenylmethoxy)-1-(phenylsulfonyl)-2-pyrrolidinone CAS No. 111711-95-6

5-(Phenylmethoxy)-1-(phenylsulfonyl)-2-pyrrolidinone

Cat. No. B8777324
CAS RN: 111711-95-6
M. Wt: 331.4 g/mol
InChI Key: YRZCBUSJFOXKAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Phenylmethoxy)-1-(phenylsulfonyl)-2-pyrrolidinone is a useful research compound. Its molecular formula is C17H17NO4S and its molecular weight is 331.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(Phenylmethoxy)-1-(phenylsulfonyl)-2-pyrrolidinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(Phenylmethoxy)-1-(phenylsulfonyl)-2-pyrrolidinone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

111711-95-6

Molecular Formula

C17H17NO4S

Molecular Weight

331.4 g/mol

IUPAC Name

1-(benzenesulfonyl)-5-phenylmethoxypyrrolidin-2-one

InChI

InChI=1S/C17H17NO4S/c19-16-11-12-17(22-13-14-7-3-1-4-8-14)18(16)23(20,21)15-9-5-2-6-10-15/h1-10,17H,11-13H2

InChI Key

YRZCBUSJFOXKAJ-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)N(C1OCC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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C[Si](C)(C)[N-][Si](C)(C)C
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Synthesis routes and methods II

Procedure details

At ambient temperature and under an inert atmosphere, 4.40 g of 5-benzyloxypyrrolidin-2-one is added to a solution of 4.64 g of sodium bis(trimethylsilyl) amide in 350 cm3 of anhydrous ethyl ether. The mixture is agitated for 30 minutes, then cooled to 0° C., and a solution of 4.06 g of benzenesulphonyl chloride in 30 cm3 of anhydrous ether is added, while maintaining the temperature at 0° C. The temperature is allowed to return to the ambient, then, after filtering and evaporating the solvent under reduced pressure, the residue is chromatographed on silica, eluting with a mixture of ethyl acetate and n-hexane (1-2). After re-crystallizing from a mixture of benzene and n-hexane (1-3), 2.25 g of the expected product is obtained, m.p. 80°-81° C.
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4.4 g
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4.64 g
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350 mL
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4.06 g
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30 mL
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